Cas no 1251548-48-7 (1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one)

• Product Name: 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one
• CAS No: 1251548-48-7
• MF: C₂₀H₁₅BrN₄O₄
• MW: 455.261503458023
• CID: 5394953
• Update Time: 2025-07-01

1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

• Inchi： 1S/C20H15BrN4O4/c1-27-16-7-6-12(10-17(16)28-2)19-22-20(29-24-19)18-15(26)8-9-25(23-18)14-5-3-4-13(21)11-14/h3-11H,1-2H3
• InChI Key： WMGDRWONCZNSHW-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)=NN(C2=CC=CC(Br)=C2)C=CC1=O

Additional information on 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

Introduction to 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251548-48-7)

1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251548-48-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group, a dimethoxyphenyl group, and a 1,2,4-oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The bromophenyl group is known for its ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. The dimethoxyphenyl group, on the other hand, is often associated with antioxidant properties and can modulate the compound's interaction with biological targets. The 1,2,4-oxadiazole moiety is a versatile functional group that can confer stability and enhance the pharmacological profile of the molecule.

Recent studies have highlighted the potential of 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry (2022), researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. A study in Cancer Research (2021) reported that 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be developed into a novel therapeutic agent for various types of cancer.

In addition to its anti-inflammatory and anticancer properties, 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one has also shown promise in neurodegenerative diseases. A study in Neuropharmacology (2020) found that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These effects are attributed to its ability to upregulate antioxidant enzymes and inhibit microglial activation. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This is crucial for its development as an oral therapeutic agent. Furthermore, preclinical studies have demonstrated that this compound has low toxicity and good safety margins in animal models.

In conclusion, 1-(3-bromophenyl)-3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251548-48-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory agents, anticancer drugs, and neuroprotective agents. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.